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Abstract
Confoline, a tropane alkaloid identified as (+)-N-formylconvolvine, is a constituent of various

species of the Convolvulus genus, notably Convolvulus subhirsutus and Convolvulus

pluricaulis. These plants have a rich history in traditional medicine, particularly in Ayurveda,

where they are utilized for their purported cognitive-enhancing and anxiolytic properties. This

technical guide provides a comprehensive overview of the discovery and isolation of

Confoline, including generalized experimental protocols and available quantitative data.

Furthermore, this paper explores the potential biological activities and mechanisms of action of

Confoline by examining the known pharmacology of structurally related tropane alkaloids and

the traditional uses of Convolvulus extracts. Due to the limited specific research on isolated

Confoline, this guide also proposes putative signaling pathways that may be modulated by this

compound, offering a roadmap for future pharmacological investigation.
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The genus Convolvulus, belonging to the family Convolvulaceae, comprises over 200 species

of flowering plants, commonly known as bindweeds. Several species within this genus have

been utilized in traditional medicine systems for centuries. Convolvulus pluricaulis is particularly

esteemed in Ayurvedic medicine as "Shankhpushpi," a potent "Medhya Rasayana" or brain

tonic, used to enhance memory and intellect, and to treat anxiety and insomnia.

The therapeutic effects of Convolvulus species are largely attributed to their rich phytochemical

composition, which includes a variety of alkaloids, flavonoids, and coumarins. Among the

characteristic alkaloids is Confoline, a tropane derivative that has been identified in species

such as Convolvulus subhirsutus and Convolvulus pluricaulis. The structure of Confoline was

elucidated as (+)-N-formylconvolvine[1]. Despite its presence in these medicinally important

plants, research focusing specifically on the isolation, quantification, and pharmacological

properties of Confoline remains limited. This whitepaper aims to consolidate the available

information on Confoline and to provide a technical framework for researchers and drug

development professionals interested in this promising natural product.

Physicochemical Properties of Confoline
A summary of the key physicochemical properties of Confoline is presented in Table 1. This

data is essential for the design of extraction, isolation, and analytical procedures.

Property Value Source

Chemical Formula C₁₇H₂₁NO₅ PubChem

Molecular Weight 319.35 g/mol PubChem

CAS Number 76971-33-0 PubChem

IUPAC Name

[(1R,3S,5S)-8-formyl-8-

azabicyclo[3.2.1]octan-3-yl]

3,4-dimethoxybenzoate

PubChem

Synonyms (+)-N-formylconvolvine Sharova et al., 1980[1]

Structure Tropane alkaloid Sharova et al., 1980[1]
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Initial Discovery
Confoline was first isolated from the non-phenolic fraction of the total alkaloids extracted from

the roots of Convolvulus subhirsutus collected during its vigorous growth period. The structural

elucidation was carried out using spectral analysis and chemical transformations, which

established its identity as (+)-N-formylconvolvine[1].

Generalized Experimental Protocol for Extraction and
Isolation
While the original detailed protocol from Sharova et al. (1980) is not widely accessible, a

generalized methodology for the extraction and isolation of alkaloids from Convolvulus species

can be outlined based on subsequent studies on the genus and standard phytochemical

practices. The following protocol is a composite methodology and should be optimized for

specific laboratory conditions and research goals.

3.2.1. Plant Material Collection and Preparation

Collect the aerial parts or roots of the desired Convolvulus species (e.g., C. subhirsutus or C.

pluricaulis) during the appropriate season to ensure high alkaloid content.

The plant material should be air-dried in the shade to prevent the degradation of thermolabile

compounds and then ground into a coarse powder.

3.2.2. Extraction

Solvent Extraction: Macerate the powdered plant material with an appropriate solvent.

Ethanol (80%) has been shown to be effective for the extraction of alkaloids from C.

subhirsutus[2]. Alternative methods such as Soxhlet extraction, ultrasonic-assisted extraction

(UAE), or microwave-assisted extraction (MAE) can also be employed to improve

efficiency[2].

Acid-Base Extraction: To selectively extract the alkaloids, the powdered material can be

moistened with an alkaline solution (e.g., 10% ammonia) and then extracted with an organic

solvent like chloroform or dichloromethane. The organic extract is then treated with an acidic

aqueous solution (e.g., 2% sulfuric acid) to partition the protonated alkaloids into the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b14171207/docs?utm_src=pdf-body#the-discovery-isolation-and-putative-bioactivity-of-confoline-from-convolvulus
https://www.lookchem.com/FreePDFArticle/76971-33-0.htm
https://www.binran.ru/files/journals/PlantRes/2016_52_1/PlantRes_2016_52_1_Kadirova_abstract_e.pdf
https://www.binran.ru/files/journals/PlantRes/2016_52_1/PlantRes_2016_52_1_Kadirova_abstract_e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14171207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


aqueous phase. The aqueous phase is then basified and re-extracted with an organic

solvent to obtain the crude alkaloid mixture.

3.2.3. Fractionation and Isolation

Column Chromatography: The crude alkaloid extract is subjected to column chromatography

over silica gel or alumina. A gradient elution system with increasing polarity, such as a

mixture of chloroform and methanol, is typically used to separate the different alkaloid

fractions.

Preparative Thin-Layer Chromatography (pTLC): Fractions containing Confoline can be

further purified using pTLC with a suitable solvent system.

High-Performance Liquid Chromatography (HPLC): For final purification and quantification,

preparative or semi-preparative HPLC can be utilized.

A general workflow for the extraction and isolation process is depicted in the following diagram:
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Figure 1: Generalized workflow for the isolation of Confoline.
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Quantitative Data
Specific yield and purity data for the isolation of Confoline are not readily available in the

published literature. However, a study on Convolvulus subhirsutus reported that the total

alkaloid content can reach up to 0.7% in the aerial parts during certain periods of vegetation[3].

The relative abundance of individual alkaloids, including Confoline, is expected to vary

depending on the plant species, geographical location, and developmental stage of the plant.

Structural Characterization
The structure of Confoline as (+)-N-formylconvolvine was determined through spectroscopic

methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), as well

as chemical transformations[1]. Modern structural elucidation would involve a combination of

1D and 2D NMR techniques (¹H, ¹³C, COSY, HSQC, HMBC) and high-resolution mass

spectrometry (HRMS) to confirm the molecular formula and connectivity.

Biological Activity and Putative Mechanism of
Action
There is a notable absence of pharmacological studies conducted on isolated Confoline.

However, the well-documented traditional uses of Convolvulus species for central nervous

system (CNS) ailments provide a strong indication of the potential bioactivity of its constituent

alkaloids.

CNS Depressant and Anxiolytic Activity
Extracts of Convolvulus pluricaulis have demonstrated CNS depressant and anxiolytic effects

in animal models. These effects are often attributed to the modulation of neurotransmitter

systems in the brain. Tropane alkaloids, the class to which Confoline belongs, are known to

interact with various receptors in the CNS[4][5].

Cognitive Enhancement
The traditional use of Convolvulus as a memory enhancer suggests that its alkaloids may

possess nootropic activity. This could involve the modulation of cholinergic pathways, which are

crucial for learning and memory.
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Antioxidant Activity
While not directly studied for Confoline, many alkaloids and other phytochemicals from

Convolvulus species exhibit antioxidant properties. This activity could contribute to the

neuroprotective effects observed with the plant extracts.

Putative Signaling Pathways
Given that Confoline is a tropane alkaloid, its mechanism of action is likely to involve the

modulation of neurotransmitter systems that are targeted by other well-characterized tropane

alkaloids like atropine and scopolamine. These alkaloids are known antagonists of muscarinic

acetylcholine receptors (mAChRs)[6]. The anxiolytic and cognitive effects of Convolvulus

extracts may, therefore, be mediated through the modulation of cholinergic signaling.

A proposed putative signaling pathway for the action of Confoline on a neuron is presented

below. This is a hypothetical model based on the known actions of related tropane alkaloids

and requires experimental validation.

Postsynaptic Neuron

Muscarinic Acetylcholine
Receptor (mAChR)

G-proteinactivates Effector Enzyme
(e.g., Adenylyl Cyclase)

modulates Second Messenger
(e.g., cAMP)

produces Cellular Response
(e.g., Altered Neuronal Excitability)

leads to

Confoline
putative antagonist

Acetylcholine

binds and activates

Click to download full resolution via product page

Figure 2: Putative mechanism of action of Confoline at a muscarinic synapse.

This diagram illustrates the hypothesis that Confoline may act as an antagonist at muscarinic

acetylcholine receptors, thereby modulating downstream signaling cascades and altering

neuronal activity, which could underlie its potential anxiolytic and cognitive-modulating effects.
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The toxicity of isolated Confoline has not been reported. However, studies on the whole plant

of Convolvulus arvensis have shown that it contains several tropane alkaloids, including

pseudotropine, tropine, and tropinone, which can be toxic to animals at high doses, causing

severe hepatic necrosis and gastritis in mice[7]. The presence of these alkaloids in Convolvulus

species underscores the importance of conducting thorough toxicological studies on any

isolated compounds intended for therapeutic use.

Conclusion and Future Directions
Confoline, an N-formyl derivative of the tropane alkaloid convolvine, is a constituent of

medicinally important Convolvulus species. While its discovery dates back to 1980, there has

been a significant lack of follow-up research on its specific isolation, quantification, and

pharmacological properties. The traditional uses of Convolvulus plants as CNS modulators

strongly suggest that Confoline may possess valuable bioactivities.

Future research should focus on the following areas:

Development of a standardized and efficient protocol for the isolation and purification of

Confoline from Convolvulus species to enable further pharmacological studies.

Comprehensive pharmacological screening of isolated Confoline to validate the

ethnobotanical claims of anxiolytic, nootropic, and other CNS activities.

Elucidation of the precise mechanism of action of Confoline, including its interaction with

specific neurotransmitter receptors and downstream signaling pathways.

Thorough toxicological evaluation of Confoline to assess its safety profile for potential

therapeutic applications.

The exploration of Confoline represents a promising avenue for the discovery of new

therapeutic agents from a traditional medicinal plant source. The information and proposed

frameworks presented in this whitepaper are intended to serve as a valuable resource for

researchers and drug development professionals in this endeavor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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